Cas no 5962-39-0 (Propanoic acid, 2-methyl-3-phosphono-)

Propanoic acid, 2-methyl-3-phosphono- structure
5962-39-0 structure
Product Name:Propanoic acid, 2-methyl-3-phosphono-
CAS No:5962-39-0
MF:C4H9O5P
MW:168.085022687912
CID:337999
PubChem ID:14904918
Update Time:2025-04-19

Propanoic acid, 2-methyl-3-phosphono- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-3-phosphono-
    • 2-methyl-3-phosphonopropanoic acid
    • SCHEMBL1304832
    • 5962-39-0
    • DTXSID70565196
    • Inchi: 1S/C4H9O5P/c1-3(4(5)6)2-10(7,8)9/h3H,2H2,1H3,(H,5,6)(H2,7,8,9)
    • InChI Key: NFNJSHKCMHAXJJ-UHFFFAOYSA-N
    • SMILES: P(CC(C(=O)O)C)(=O)(O)O

Computed Properties

  • Exact Mass: 168.01877
  • Monoisotopic Mass: 168.01876038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83
  • LogP: -0.11520
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